Cas no 1807141-37-2 (Methyl 6-(difluoromethyl)-3-methyl-2-nitropyridine-4-carboxylate)

• Product Name: Methyl 6-(difluoromethyl)-3-methyl-2-nitropyridine-4-carboxylate
• CAS No: 1807141-37-2
• MF: C₉H₈F₂N₂O₄
• MW: 246.167629241943
• CID: 4898189
• Update Time: 2025-06-11

Methyl 6-(difluoromethyl)-3-methyl-2-nitropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-3-methyl-2-nitropyridine-4-carboxylate

• Inchi： 1S/C9H8F2N2O4/c1-4-5(9(14)17-2)3-6(7(10)11)12-8(4)13(15)16/h3,7H,1-2H3
• InChI Key： DMXRNOVRFGFVDY-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)OC)=C(C)C([N+](=O)[O-])=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• XLogP3: 1.9
• Topological Polar Surface Area: 85

Additional information on Methyl 6-(difluoromethyl)-3-methyl-2-nitropyridine-4-carboxylate

Methyl 6-(difluoromethyl)-3-methyl-2-nitropyridine-4-carboxylate (CAS No. 1807141-37-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-(difluoromethyl)-3-methyl-2-nitropyridine-4-carboxylate, identified by its CAS number 1807141-37-2, represents a significant compound in the realm of pharmaceutical chemistry. This compound, characterized by its nitro and difluoromethyl substituents, has garnered attention for its versatile applications in drug development and synthetic chemistry. The presence of these functional groups not only enhances its reactivity but also contributes to its utility in constructing complex molecular architectures essential for modern medicinal chemistry.

The structural features of Methyl 6-(difluoromethyl)-3-methyl-2-nitropyridine-4-carboxylate make it a valuable intermediate in the synthesis of various pharmacologically active molecules. Specifically, the nitro group can be further functionalized through reduction or condensation reactions, while the difluoromethyl moiety is known to improve metabolic stability and binding affinity in drug candidates. These attributes have positioned this compound as a cornerstone in the development of novel therapeutic agents targeting a wide array of diseases.

In recent years, there has been a surge in research focusing on heterocyclic compounds, particularly pyridine derivatives, due to their broad spectrum of biological activities. Methyl 6-(difluoromethyl)-3-methyl-2-nitropyridine-4-carboxylate exemplifies this trend, as it serves as a precursor for numerous bioactive scaffolds. For instance, studies have demonstrated its role in the synthesis of kinase inhibitors, which are critical in oncology and inflammatory disease treatment. The compound's ability to undergo selective modifications allows researchers to fine-tune its pharmacokinetic properties, making it an indispensable tool in medicinal chemistry.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their enhanced bioavailability and resistance to metabolic degradation. The incorporation of a difluoromethyl group into Methyl 6-(difluoromethyl)-3-methyl-2-nitropyridine-4-carboxylate aligns with this trend, offering a strategic advantage in drug design. Recent advancements in synthetic methodologies have further streamlined the preparation of this intermediate, enabling high-throughput screening and rapid optimization of lead compounds. Such innovations underscore the compound's significance in accelerating the drug discovery process.

Moreover, the versatility of Methyl 6-(difluoromethyl)-3-methyl-2-nitropyridine-4-carboxylate extends beyond its role as a synthetic building block. It has been employed in the development of probes for biochemical assays, facilitating the study of enzyme mechanisms and interaction dynamics. The nitro group's ability to participate in redox reactions makes it particularly useful for such applications, providing researchers with insights into cellular signaling pathways and metabolic processes. This dual functionality highlights the compound's broad utility across multiple scientific disciplines.

The growing interest in sustainable chemistry has also influenced the use of Methyl 6-(difluoromethyl)-3-methyl-2-nitropyridine-4-carboxylate. Efforts to develop greener synthetic routes have led to the exploration of catalytic methods that minimize waste and energy consumption. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups onto this scaffold with high efficiency. Such environmentally conscious approaches not only enhance the sustainability of drug synthesis but also align with global initiatives to promote green chemistry principles.

In conclusion, Methyl 6-(difluoromethyl)-3-methyl-2-nitropyridine-4-carboxylate (CAS No. 1807141-37-2) stands as a pivotal compound in modern pharmaceutical research. Its structural features and reactivity make it an invaluable intermediate for constructing complex drug molecules with improved pharmacological properties. As research continues to evolve, this compound will undoubtedly play an even greater role in shaping the future of medicinal chemistry and drug development.